Cas no 887408-80-2 (Ethyl 2-ethoxy-4-trifluoromethylpyrimidine-5-carboxylate)

• Product Name: Ethyl 2-ethoxy-4-trifluoromethylpyrimidine-5-carboxylate
• CAS No: 887408-80-2
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 2622481
• Update Time: 2023-08-07

Ethyl 2-ethoxy-4-trifluoromethylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-ethoxy-4-trifluoromethylpyrimidine-5-carboxylate
• Ethyl 2-ethoxy-4-trifluoromethylpyrimidine-5-carboxylate

• Inchi： 1S/C10H11F3N2O3/c1-3-17-8(16)6-5-14-9(18-4-2)15-7(6)10(11,12)13/h5H,3-4H2,1-2H3
• InChI Key： SEVLEGQCUAGVJY-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CN=C(N=1)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 286
• Topological Polar Surface Area: 61.3